3,6-Diamino-2-(3,4-dimethoxybenzoyl)thieno[2,3-b]pyridine-5-carbonitrile

• Molecular Formula: C17H14N4O3S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 3,6-diamino-2-(3,4-dimethoxybenzoyl)thieno[2,3-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C17H14N4O3S/c1-23-11-4-3-8(6-12(11)24-2)14(22)15-13(19)10-5-9(7-18)16(20)21-17(10)25-15/h3-6H,19H2,1-2H3,(H2,20,21)
• InChI Key: AISXHDKCYIDRRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C2=C(C3=C(S2)N=C(C(=C3)C#N)N)N)OC

Description

3,6-Diamino-2-(3,4-dimethoxybenzoyl)thieno[2,3-b]pyridine-5-carbonitrile is a complex organic compound belonging to the thienopyridine family. This compound is characterized by its unique structure, which includes a thieno[2,3-b]pyridine core substituted with amino groups, a dimethoxybenzoyl moiety, and a carbonitrile group. Thienopyridines are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,6-Diamino-2-(3,4-dimethoxybenzoyl)thieno[2,3-b]pyridine-5-carbonitrile typically involves multi-step reactions starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Thieno[2,3-b]pyridine Core: This step involves the cyclization of appropriate precursors under specific conditions to form the thieno[2,3-b]pyridine core.

Introduction of Amino Groups: Amination reactions are carried out to introduce amino groups at the 3 and 6 positions of the thieno[2,3-b]pyridine core.

Attachment of the Dimethoxybenzoyl Moiety: The dimethoxybenzoyl group is introduced through acylation reactions using suitable reagents and catalysts.

Addition of the Carbonitrile Group:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to achieve higher yields and purity. This includes the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3,6-Diamino-2-(3,4-dimethoxybenzoyl)thieno[2,3-b]pyridine-5-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hypochlorite, leading to the formation of different oxidation products depending on the reaction conditions.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at various positions on the thieno[2,3-b]pyridine core and the benzoyl moiety.

Common Reagents and Conditions

Oxidation: Hypochlorite in aqueous or organic solvents.

Reduction: Lithium aluminum hydride in anhydrous solvents.

Substitution: Various nucleophiles or electrophiles under appropriate conditions.

Major Products Formed

Oxidation Products: Depending on the conditions, different oxidized derivatives of the compound can be formed.

Reduction Products: Reduced derivatives with altered functional groups.

Substitution Products: Substituted derivatives with new functional groups introduced at specific positions.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its biological activities, including enzyme inhibition and antimicrobial properties.

Medicine: Explored for its potential therapeutic applications, such as anti-cancer and anti-inflammatory agents.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 3,6-Diamino-2-(3,4-dimethoxybenzoyl)thieno[2,3-b]pyridine-5-carbonitrile involves its interaction with specific molecular targets and pathways. For example, it has been identified as a selective inhibitor of plasmodial glycogen synthase kinase-3, which plays a crucial role in the regulation of various cellular processes . The compound may also interact with other enzymes and receptors, leading to its diverse biological effects.

Comparison with Similar Compounds

Similar Compounds

3,6-Diamino-2-benzoyl-4-isopropylthieno[2,3-b]pyridine-5-carbonitrile: Similar structure with an isopropyl group instead of the dimethoxybenzoyl moiety.

3,6-Diamino-5-cyano-4-(4-ethoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide: Contains an ethoxyphenyl group and a carboxamide group instead of the dimethoxybenzoyl and carbonitrile groups.

Uniqueness

3,6-Diamino-2-(3,4-dimethoxybenzoyl)thieno[2,3-b]pyridine-5-carbonitrile is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties